Cas no 2138434-96-3 (2,8-Diethylquinolin-3-ol)

• Product Name: 2,8-Diethylquinolin-3-ol
• CAS No: 2138434-96-3
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 6373343
• PubChem ID: 165467709
• Update Time: 2025-05-24

2,8-Diethylquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2,8-diethylquinolin-3-ol
• 2138434-96-3
• EN300-801359
• 2,8-Diethylquinolin-3-ol

• Inchi： 1S/C13H15NO/c1-3-9-6-5-7-10-8-12(15)11(4-2)14-13(9)10/h5-8,15H,3-4H2,1-2H3
• InChI Key： WLPRKIVNUWMQOT-UHFFFAOYSA-N
• SMILES： OC1C=C2C=CC=C(CC)C2=NC=1CC

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 33.1Ų

Additional information on 2,8-Diethylquinolin-3-ol

Exploring the Chemical and Biological Properties of 2,8-Diethylquinolin-3-ol

2,8-Diethylquinolin-3-ol, also known by its CAS number CAS No: 2138434-96-3, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the family of quinoline derivatives, which are known for their diverse biological activities and structural versatility.

The molecular structure of 2,8-Diethylquinolin-3-ol consists of a quinoline ring system with hydroxyl and ethyl substituents at specific positions. The presence of these functional groups imparts unique chemical and biological properties to the molecule. Recent studies have highlighted its potential as an antimicrobial agent, making it a subject of interest for researchers in drug discovery.

One of the most notable aspects of 2,8-Diethylquinolin-3-ol is its ability to exhibit significant antioxidant activity. This property has been extensively studied in recent years, with findings suggesting that it could play a role in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In terms of synthesis, 2,8-Diethylquinolin-3-ol can be prepared through various routes, including nucleophilic aromatic substitution and condensation reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for research purposes.

The biological evaluation of 2,8-Diethylquinolin-3-ol has revealed promising results in preclinical models. For instance, studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, indicating potential applications in antimicrobial therapy.

Beyond its pharmacological applications, 2,8-Diethylquinolin-3-ol has also been explored for its role in catalysis. Its ability to act as a catalyst in certain organic reactions has opened new avenues for green chemistry practices.

In conclusion, 2,8-Diethylquinolin-3-ol, with its CAS number CAS No: 2138434-96-3, represents a valuable compound with multifaceted applications across various scientific domains. As research continues to uncover its full potential, it is poised to make significant contributions to both medicinal chemistry and sustainable chemical processes.